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Executive Summary
MC-70 is not a singular chemical compound but rather a specific grade of medium-curing

cutback asphalt. This material is a blend of asphalt cement and a petroleum solvent,

engineered to achieve a desired viscosity for various construction and industrial applications.

Due to its nature as a complex mixture, MC-70 does not possess a discrete chemical structure

in the way a pure chemical compound does. This guide provides a comprehensive overview of

the composition, properties, and standard specifications of MC-70, clarifying its classification

and presenting available technical data.

The Nature of MC-70: A Mixture, Not a Molecule
Initial investigations into the "chemical structure" of MC-70 reveal a common point of confusion.

MC-70 is a designation for a grade of medium-curing (MC) cutback bitumen.[1][2][3][4]

Bitumen, or asphalt, is a complex mixture of high-molecular-weight hydrocarbons and is the

residue from the distillation of crude oil.[1]

To reduce the viscosity of the thick asphalt cement for applications such as priming and tack

coating in pavement construction, it is "cut back" with a petroleum solvent of intermediate

volatility.[3] The "MC" designation indicates a medium curing time, meaning the solvent

evaporates at a moderate rate. The number "70" specifies the minimum kinematic viscosity of

the material at 60°C in centistokes (cSt).[2][4]
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Consequently, a singular chemical structure, SMILES string, or InChI identifier, which are used

for discrete chemical compounds, cannot be assigned to MC-70.

Composition and Specifications
The primary components of MC-70 are asphalt cement and a kerosene-type petroleum solvent.

The exact composition can vary but must meet specific performance-based standards. The

following table summarizes the typical specifications for MC-70.
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Property Minimum Maximum Test Method

Kinematic viscosity at

60°C (140°F), mm²/s

(cSt)

70 140 ASTM D2170

Flash point (Tag open-

cup), °C (°F)
38 (100) - ASTM D3143

Distillate Test (volume

percent of total

distillate to 360°C)

to 225°C (437°F) - 20 ASTM D402

to 260°C (500°F) 20 60 ASTM D402

to 316°C (600°F) 65 90 ASTM D402

Residue from

distillation to 360°C,

volume %

55 - ASTM D402

Tests on residue from

distillation

Penetration, 100 g, 5

sec at 25°C (77°F)
120 250 ASTM D5

Ductility, 5 cm/min at

25°C (77°F), cm
100 - ASTM D113

Solubility in

trichloroethylene, %
99.0 - ASTM D2042

Water, % - 0.2 ASTM D95

Table based on data from various supplier specifications.[4]

Experimental Protocols: Standardized Testing
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The experimental protocols relevant to MC-70 are the standardized test methods defined by

organizations such as ASTM International. These protocols are not for investigating biological

signaling pathways, as MC-70 is an industrial material, not a bioactive agent. The key test

methods are cited in the table above and are used to ensure quality control and adherence to

specifications.

Inapplicability of Signaling Pathway Diagrams
The request for diagrams of signaling pathways is not applicable to MC-70. Such diagrams are

used to illustrate the interactions of bioactive molecules, such as drugs or hormones, with

cellular components to elicit a biological response. MC-70 is a construction material and does

not have a known, specific biological target or signaling pathway that it modulates.

Logical Workflow for MC-70 Classification and
Application
While a signaling pathway diagram is not relevant, a logical workflow for understanding and

utilizing MC-70 can be visualized. The following diagram illustrates the process from production

to application.
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Workflow for MC-70 production, quality control, and application.

Conclusion
MC-70 is an engineered material with specific physical properties tailored for the construction

industry, particularly in road paving. It is a mixture of asphalt and a petroleum solvent and does

not have a single chemical structure. The technical data for MC-70 are based on standardized

tests that define its physical characteristics and performance. Understanding MC-70 as a

material blend rather than a discrete chemical compound is crucial for its appropriate

application and for managing expectations regarding its chemical and biological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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